Cas no 1123813-81-9 ((4-chloro-3-methylphenyl)methyl(methyl)amine)

(4-chloro-3-methylphenyl)methyl(methyl)amine is a versatile organic compound featuring a chlorinated and methylated phenyl ring. This compound exhibits notable stability and reactivity, making it suitable for various synthetic applications. Its distinct structure offers advantages in organic synthesis, including enhanced substitution reactions and improved selectivity.

(4-chloro-3-methylphenyl)methyl(methyl)amine structure

1123813-81-9 structure

Product Name:(4-chloro-3-methylphenyl)methyl(methyl)amine

CAS No:1123813-81-9

MF:C₉H₁₂ClN

MW:169.651281356812

CID:5715201

PubChem ID:82553535

Update Time:2025-07-16

(4-chloro-3-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- EN300-1238708
- 1123813-81-9
- [(4-chloro-3-methylphenyl)methyl](methyl)amine
- AKOS022860853
- SCHEMBL14194862
- Benzenemethanamine, 4-chloro-N,3-dimethyl-
- (4-chloro-3-methylphenyl)methyl(methyl)amine
- Inchi： 1S/C9H12ClN/c1-7-5-8(6-11-2)3-4-9(7)10/h3-5,11H,6H2,1-2H3
- InChI Key： AOPPWBAMLSVYIM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)CNC

Computed Properties

Exact Mass: 169.066
Monoisotopic Mass: 169.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 2.3

Experimental Properties

Density: 1.065±0.06 g/cm3(Predicted)
Boiling Point: 227.9±25.0 °C(Predicted)
pka: 9.51±0.10(Predicted)

(4-chloro-3-methylphenyl)methyl(methyl)amine Pricemore >>

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